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2-Amino-5-fluorobenzoic acid 2-Amino-5-fluorobenzoic acid 2-Amino-5-fluorobenzoic acid is a toxic antimetabolite for the tryptophan pathway in yeast that can be used to counterselect for TRP1, a commonly used genetic marker in S. cerevisiae. Because this trp1 strain lacks the enzymes required for the conversion of anthranilic acid to tryptophan, it is resistant to 2-amino-5-fluorobenzoic acid feedback inhibition, enabling a growth-based, positive selection of the TRP1 marker. 2-Amino-5-fluorobenzoic acid is frequently used in genetic procedures that involve plasmid manipulations.
Brand Name: Vulcanchem
CAS No.: 446-08-2
VCID: VC0014672
InChI: InChI=1S/C7H6FNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H,10,11)
SMILES: C1=CC(=C(C=C1F)C(=O)O)N
Molecular Formula: C7H6FNO2
Molecular Weight: 155.13 g/mol

2-Amino-5-fluorobenzoic acid

CAS No.: 446-08-2

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VCID: VC0014672

Molecular Formula: C7H6FNO2

Molecular Weight: 155.13 g/mol

2-Amino-5-fluorobenzoic acid - 446-08-2

CAS No. 446-08-2
Product Name 2-Amino-5-fluorobenzoic acid
Molecular Formula C7H6FNO2
Molecular Weight 155.13 g/mol
IUPAC Name 2-amino-5-fluorobenzoic acid
Standard InChI InChI=1S/C7H6FNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H,10,11)
Standard InChIKey FPQMGQZTBWIHDN-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1F)C(=O)O)N
Canonical SMILES C1=CC(=C(C=C1F)C(=O)O)N
Appearance Assay:≥98%A crystalline solid
Description 2-Amino-5-fluorobenzoic acid is a toxic antimetabolite for the tryptophan pathway in yeast that can be used to counterselect for TRP1, a commonly used genetic marker in S. cerevisiae. Because this trp1 strain lacks the enzymes required for the conversion of anthranilic acid to tryptophan, it is resistant to 2-amino-5-fluorobenzoic acid feedback inhibition, enabling a growth-based, positive selection of the TRP1 marker. 2-Amino-5-fluorobenzoic acid is frequently used in genetic procedures that involve plasmid manipulations.
Synonyms 2-amino-5-fluorobenzoic acid
5-FABA cpd
PubChem Compound 101412
Last Modified Nov 11 2021
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